3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride
Overview
Description
3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride, commonly referred to as 3-hydroxy-1H-tetrazole (3HT), is an organic compound typically found in the form of its hydrochloride salt. It is an important intermediate in organic synthesis and has a wide range of applications in both research and industry. 3HT has been extensively studied in recent years due to its unique properties and potential for use in various scientific research applications.
Scientific Research Applications
3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride has a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, such as heterocyclic compounds and peptides. In addition, 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride has been used as a reagent in the synthesis of various pharmaceuticals and biochemicals. It has also been used in the synthesis of nanomaterials and in the study of enzyme kinetics and protein-ligand interactions.
Mechanism of Action
The mechanism of action of 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride is not fully understood. It is believed that 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride acts as an inhibitor of enzymes, such as proteases, by binding to the active site of the enzyme. This binding prevents the enzyme from carrying out its normal function and thus inhibits its activity. In addition, 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride has been shown to interact with certain proteins, such as histones, and to inhibit the activity of certain enzymes involved in DNA replication and transcription.
Biochemical and Physiological Effects
3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in DNA replication and transcription, as well as the activity of certain proteases. In addition, 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride has been shown to interact with certain proteins, such as histones, and to inhibit the activity of certain enzymes involved in DNA replication and transcription.
Advantages and Limitations for Lab Experiments
3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable under a wide range of conditions. In addition, 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride has a wide range of applications in organic synthesis, making it a useful reagent for a variety of research applications. However, 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride also has some limitations. It is a toxic compound, and it can be difficult to work with due to its reactivity.
Future Directions
There are several potential future directions for the use of 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride. It could be used in the development of novel pharmaceuticals and biochemicals, as well as in the synthesis of nanomaterials. In addition, 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride could be used to study the structure and function of proteins and enzymes, as well as to study the effects of drugs on biochemical pathways. Finally, 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride could be used to study the effects of environmental toxins on biochemical pathways.
Synthesis Methods
3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride is most commonly synthesized through the reaction of sodium azide and hydrazine. This reaction is known as the Ullmann reaction and occurs in aqueous solution in the presence of a base, such as sodium hydroxide. The reaction produces a mixture of 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride and sodium azide, which can be separated and purified using chromatography or other techniques. In addition, 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride can also be synthesized through the reaction of sodium azide and hydrazine in the presence of a catalyst, such as copper chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride involves the reaction of 3-pyrrolidinol with sodium azide and copper sulfate to form 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-pyrrolidinol", "sodium azide", "copper sulfate", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 3-pyrrolidinol in water.", "Step 2: Add sodium azide and copper sulfate to the solution and stir for several hours at room temperature.", "Step 3: Filter the resulting solution to remove any solids.", "Step 4: Concentrate the filtrate under reduced pressure to obtain 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol as a solid.", "Step 5: Dissolve 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol in hydrochloric acid.", "Step 6: Concentrate the solution under reduced pressure to obtain 3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride as a solid." ] } | |
CAS RN |
2758001-52-2 |
Product Name |
3-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ol hydrochloride |
Molecular Formula |
C5H10ClN5O |
Molecular Weight |
191.6 |
Purity |
95 |
Origin of Product |
United States |
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